Cas no 2172121-96-7 (methyl 2-{(3-methylfuran-2-yl)methylsulfanyl}but-3-enoate)

• Product Name: methyl 2-{(3-methylfuran-2-yl)methylsulfanyl}but-3-enoate
• CAS No: 2172121-96-7
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 6385903
• PubChem ID: 165519612
• Update Time: 2025-05-26

methyl 2-{(3-methylfuran-2-yl)methylsulfanyl}but-3-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{(3-methylfuran-2-yl)methylsulfanyl}but-3-enoate
• 2172121-96-7
• methyl 2-{[(3-methylfuran-2-yl)methyl]sulfanyl}but-3-enoate
• EN300-1290411

• Inchi： 1S/C11H14O3S/c1-4-10(11(12)13-3)15-7-9-8(2)5-6-14-9/h4-6,10H,1,7H2,2-3H3
• InChI Key： ZRJIJAROJLQTNY-UHFFFAOYSA-N
• SMILES： S(C(C=C)C(=O)OC)CC1=C(C)C=CO1

Computed Properties

• Exact Mass: 226.06636548g/mol
• Monoisotopic Mass: 226.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.7Ų

Additional information on methyl 2-{(3-methylfuran-2-yl)methylsulfanyl}but-3-enoate

Methyl 2-{(3-methylfuran-2-yl)methylsulfanyl}but-3-enoate (CAS No. 2172121-96-7): A Comprehensive Overview

Methyl 2-{(3-methylfuran-2-yl)methylsulfanyl}but-3-enoate, identified by its CAS number 2172121-96-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a valuable subject for further investigation. The presence of a 3-methylfuran-2-yl moiety and a methylsulfanyl group in its molecular structure suggests potential applications in various biochemical pathways and drug development processes.

The compound's structure, characterized by a but-3-enoate ester group, positions it as a candidate for synthetic chemistry applications, particularly in the synthesis of more complex molecules. The ester functionality is particularly noteworthy, as it can participate in various chemical reactions, including hydrolysis and transesterification, which are crucial in pharmaceutical manufacturing. The combination of these features makes Methyl 2-{(3-methylfuran-2-yl)methylsulfanyl}but-3-enoate a versatile building block for the development of new chemical entities.

Recent research has highlighted the importance of furan-based compounds in medicinal chemistry. Furan derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The 3-methylfuran-2-yl group in Methyl 2-{(3-methylfuran-2-yl)methylsulfanyl}but-3-enoate is particularly significant, as it can interact with biological targets in unique ways, potentially leading to the discovery of novel therapeutic agents.

The methylsulfanyl group adds another layer of complexity to the compound's chemical behavior. Sulfur-containing compounds are widely recognized for their role in enzyme inhibition and modulation of biological pathways. This moiety can influence the compound's interactions with proteins and other biomolecules, making it a promising candidate for drug design. The ability to modify such functional groups allows researchers to fine-tune the biological activity of Methyl 2-{(3-methylfuran-2-yl)methylsulfanyl}but-3-enoate for specific applications.

In the context of current pharmaceutical research, the synthesis and characterization of new molecular entities are crucial for addressing unmet medical needs. Methyl 2-{(3-methylfuran-2-yl)methylsulfanyl}but-3-enoate represents an excellent example of how structural diversity can lead to novel pharmacological effects. Its potential applications in drug development are vast, ranging from central nervous system disorders to metabolic diseases.

The compound's unique structural features also make it an attractive candidate for computational studies. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, can provide insights into its interactions with biological targets. These studies can help researchers understand the mechanisms of action of Methyl 2-{(3-methylfuran-2-yl)methylsulfanyl}but-3-enoate and guide the design of more effective derivatives.

Moreover, the synthesis of this compound offers an opportunity to explore new synthetic strategies that could be applied to other complex molecules. The development of efficient synthetic routes is essential for scaling up production and making these compounds accessible for further research. Techniques such as catalytic hydrogenation, cross-coupling reactions, and esterification play a critical role in constructing the desired molecular framework.

The role of natural product-inspired chemistry cannot be overstated in modern drug discovery. Many successful drugs have been derived from natural products, which often contain complex structures with multiple functional groups. Methyl 2-{(3-methylfuran-2-yl)methylsulfanyl}but-3-enoate shares some structural similarities with natural products found in plants and microorganisms. By leveraging these natural scaffolds, researchers can accelerate the discovery process and identify new therapeutic candidates.

In conclusion, Methyl 2-{(3-methylfuran-2-yl)methylsulfanyl}but-3-enoate (CAS No. 2172121-96) is a compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for drug discovery and synthetic chemistry applications. The ongoing research into this compound and its derivatives promises to contribute to advancements in medicine and chemical science.